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Compound of Interest

Compound Name:
3',5'-Dichloro-2'-

hydroxyacetophenone

Cat. No.: B1348521 Get Quote

A Technical Guide to 3',5'-Dichloro-2'-
hydroxyacetophenone
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 3',5'-Dichloro-2'-
hydroxyacetophenone, a chemical compound of interest in various research and

development applications. The following sections detail its molecular characteristics and

provide a structural visualization.

Molecular and Physical Properties
3',5'-Dichloro-2'-hydroxyacetophenone is a substituted aromatic ketone. Its key quantitative

properties are summarized in the table below, compiled from various chemical data sources.
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Property Value

Molecular Formula C8H6Cl2O2[1][2][3]

Molecular Weight 205.04 g/mol [4][5]

CAS Registry Number 3321-92-4[1][2]

Appearance White to yellow crystals or powder[3]

Melting Point 94-97 °C[5]

Boiling Point 132-134 °C at 18 mmHg[5]

IUPAC Name 1-(3,5-dichloro-2-hydroxyphenyl)ethanone[3]

InChI Key CJFYGRLJDKWMDI-UHFFFAOYSA-N[1][2]

Experimental Protocols
Detailed experimental protocols for the determination of the melting and boiling points listed

above are not provided in the referenced search results. These values are typically determined

through standard laboratory procedures such as capillary melting point determination and

vacuum distillation, respectively.

The synthesis of 3',5'-Dichloro-2'-hydroxyacetophenone can be achieved via the Fries

rearrangement of 2,4-dichlorophenyl acetate with aluminium chloride in tetrachloroethane at

150–160°C.[4] A detailed experimental protocol for this synthesis is not available in the

provided search results.

Molecular Structure Visualization
The molecular structure of 3',5'-Dichloro-2'-hydroxyacetophenone is depicted in the

following diagram, generated using the Graphviz DOT language.
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Caption: Molecular structure of 3',5'-Dichloro-2'-hydroxyacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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